Cas no 2228179-96-0 (tert-butyl N-5-(chloromethyl)-2,3-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(chloromethyl)-2,3-dimethoxyphenylcarbamate
• CAS No: 2228179-96-0
• MF: C₁₄H₂₀ClNO₄
• MW: 301.7659034729
• CID: 5922154
• PubChem ID: 165648901
• Update Time: 2025-10-31

tert-butyl N-5-(chloromethyl)-2,3-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(chloromethyl)-2,3-dimethoxyphenylcarbamate
• EN300-1886673
• 2228179-96-0
• tert-butyl N-[5-(chloromethyl)-2,3-dimethoxyphenyl]carbamate

• Inchi： 1S/C14H20ClNO4/c1-14(2,3)20-13(17)16-10-6-9(8-15)7-11(18-4)12(10)19-5/h6-7H,8H2,1-5H3,(H,16,17)
• InChI Key： RDIYKDSEHGUNRT-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=C(C=1)NC(=O)OC(C)(C)C)OC)OC

Computed Properties

• Exact Mass: 301.1080858g/mol
• Monoisotopic Mass: 301.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-5-(chloromethyl)-2,3-dimethoxyphenylcarbamate

Introduction to Tert-butyl N-5-(chloromethyl)-2,3-dimethoxyphenylcarbamate (CAS No. 2228179-96-0)

Tert-butyl N-5-(chloromethyl)-2,3-dimethoxyphenylcarbamate, identified by its CAS number 2228179-96-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a chloromethyl moiety, and a 2,3-dimethoxyphenyl backbone, contribute to its unique chemical properties and biological interactions.

The tert-butyl group in the molecular structure serves as a steric hinderer, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. This feature is particularly valuable in drug design, as it can enhance the compound's bioavailability and reduce unwanted side effects. The chloromethyl substituent introduces a reactive site that can participate in further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

The 2,3-dimethoxyphenyl moiety is a key aromatic component that imparts specific electronic and steric properties to the molecule. This aromatic ring system has been extensively studied for its role in modulating various biological pathways. In recent years, derivatives of dimethoxyphenyl compounds have shown promise in the development of drugs targeting neurological disorders, inflammatory conditions, and cancer. The combination of these structural elements in Tert-butyl N-5-(chloromethyl)-2,3-dimethoxyphenylcarbamate suggests potential applications in multiple therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that the chloromethyl group can engage in nucleophilic substitution reactions with nucleophilic residues on proteins, potentially leading to covalent binding and prolonged target engagement. This mechanism has been explored in the development of targeted therapeutics for cancer treatment, where covalent inhibitors can provide enhanced specificity and duration of action.

Moreover, the dimethoxyphenyl ring has been associated with antioxidant and anti-inflammatory properties. Research has demonstrated that phenolic compounds with methoxy substituents can scavenge reactive oxygen species (ROS) and inhibit inflammatory enzymes such as COX-2 and LOX. These findings suggest that Tert-butyl N-5-(chloromethyl)-2,3-dimethoxyphenylcarbamate may exhibit similar beneficial effects, making it a candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial experiments have shown that it can modulate key signaling pathways involved in cell proliferation and apoptosis. The tert-butyl group appears to stabilize the molecule during metabolic processes, reducing degradation by enzymatic pathways such as cytochrome P450 oxidation. This stability could enhance the compound's bioavailability and prolong its therapeutic effects.

One particularly intriguing aspect of this compound is its potential role in drug repurposing. Given its structural similarity to known pharmacologically active agents, researchers are exploring whether it could be repurposed for existing indications or developed into novel treatments for emerging health challenges. The versatility of its functional groups allows for modifications that could fine-tune its activity against specific disease targets.

The synthesis of Tert-butyl N-5-(chloromethyl)-2,3-dimethoxyphenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical testing and eventual clinical development.

The safety profile of this compound is under active investigation as part of its preclinical evaluation. Toxicological studies are being conducted to assess its acute and chronic toxicity, as well as potential side effects at therapeutic doses. Understanding these parameters is essential for determining appropriate dosing regimens and identifying any risks associated with long-term use.

Collaborative efforts between academic researchers and pharmaceutical companies are accelerating the development pipeline for this promising compound. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), scientists are rapidly identifying new derivatives with improved pharmacokinetic properties and enhanced therapeutic efficacy. These collaborative initiatives highlight the growing interest in exploring novel carbamate-based therapeutics for unmet medical needs.

The future prospects for Tert-butyl N-5-(chloromethyl)-2,3-dimethoxyphenylcarbamate appear promising, with ongoing research focused on optimizing its chemical structure for maximum biological activity while minimizing potential adverse effects. As our understanding of disease mechanisms continues to evolve, compounds like this one offer a foundation for developing innovative treatments tailored to individual patient needs.